Cas no 189501-17-5 (2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone)

• Product Name: 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone
• CAS No: 189501-17-5
• MF: C₂₀H₁₅F₄NO₃S
• MW: 425.396618127823
• CID: 5014394
• Update Time: 2025-06-08

2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[1-(4-fluorophenyl)-5-(4-methanesulfonylphenyl)-2-methyl-1H-pyrrol-3-yl]ethan-1-one
• 2,2,2-trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone
• BDBM50057882
• 2,2,2-trifluoro-1-{1-(4-fluorophenyl)-2-methyl-5-[4-(methylsulfonyl)phenyl]-1H-pyrrol-3-yl}-1-ethanone
• 2,2,2-Trifluoro-1-[1-(4-fluoro-phenyl)-5-(4-methanesulfonyl-phenyl)-2-methyl-1H-pyrrol-3-yl]-etha
• 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone

• Inchi： 1S/C20H15F4NO3S/c1-12-17(19(26)20(22,23)24)11-18(25(12)15-7-5-14(21)6-8-15)13-3-9-16(10-4-13)29(2,27)28/h3-11H,1-2H3
• InChI Key： DITSXUUEJDNZAX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=CC(C(C(F)(F)F)=O)=C(C)N1C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 690
• XLogP3: 4.5
• Topological Polar Surface Area: 64.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone

Introduction to 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone and Its Significance in Modern Chemical Biology

The compound with the CAS no. 189501-17-5, known as 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its intricate structure, featuring a trifluoromethyl group, fluorinated phenyl rings, and a pyrrole core, positions it as a potential candidate for various biological applications. This introduction delves into the compound's structure, synthesis, and emerging applications, particularly in the context of drug discovery and molecular probes.

The molecular framework of 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone is characterized by its multifaceted functional groups. The presence of a trifluoromethyl group not only imparts unique electronic properties but also enhances metabolic stability, a crucial factor in drug design. Additionally, the combination of fluorinated phenyl rings and a pyrrole core suggests potential interactions with biological targets such as enzymes and receptors. These structural features make the compound an attractive scaffold for medicinal chemists exploring novel therapeutic agents.

The synthesis of this compound involves a series of well-defined chemical transformations. The key steps include the preparation of the pyrrole derivative followed by its functionalization with the appropriate substituents. The introduction of the trifluoromethyl group typically employs trifluoromethylation reagents, which have seen significant advancements in recent years. These advancements have enabled more efficient and selective trifluoromethylation reactions, making the synthesis of complex molecules like this one more feasible. The subsequent coupling reactions to introduce the 4-fluorophenyl and 4-methylsulfonylphenyl groups further highlight the compound's synthetic accessibility.

In recent years, there has been growing interest in fluorinated compounds due to their unique physicochemical properties and biological activities. The fluorine atom can modulate lipophilicity, metabolic stability, and binding affinity, making it a valuable tool in drug design. Specifically, compounds containing fluorinated phenyl rings have been extensively studied for their potential applications in anticancer and anti-inflammatory therapies. The pyrrole core is another important pharmacophore that has been implicated in various biological processes. Its presence in this compound suggests that it may interact with biological targets relevant to these processes.

One of the most promising applications of 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone is in the development of molecular probes for imaging and diagnostics. Fluorescent probes are essential tools in biomedicine for visualizing biological processes at the cellular level. The compound's structural features make it a candidate for designing probes that can selectively target specific biological markers. For instance, its ability to interact with enzymes or receptors could be exploited to develop probes for diagnostic imaging techniques.

Furthermore, the compound's potential as an intermediate in drug discovery cannot be overstated. Medicinal chemists often use structurally diverse molecules as starting points for designing new drugs. The unique combination of functional groups in this compound makes it a versatile scaffold that can be modified to explore different pharmacological profiles. For example, replacing one of the fluoro groups with another substituent could lead to new compounds with enhanced biological activity or selectivity.

The field of chemical biology has seen significant advancements in recent years due to the development of new synthetic methodologies and analytical techniques. These advancements have enabled researchers to design and synthesize complex molecules like 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone with greater precision and efficiency. This has opened up new possibilities for drug discovery and molecular biology research. For instance, computational methods can now predict how different modifications will affect a molecule's biological activity, allowing researchers to design experiments more effectively.

Another exciting aspect of this compound is its potential application in materials science. Fluorinated compounds are known for their unique electronic properties and are often used in organic electronics and liquid crystals. The structural features of this compound could make it useful in developing new materials with tailored properties. For example, its ability to form stable complexes with other molecules could be exploited to create novel materials with specific functionalities.

In conclusion,CAS no 189501-17-5, specifically 2,2,2-Trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethanone, represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Its intricate structure and multifaceted functional groups make it an attractive scaffold for drug discovery and molecular probes. As synthetic methodologies continue to advance, it is likely that more applications for this compound will be uncovered.